Cas no 1807273-32-0 (5-Cyano-2,4-dibromopyrimidine)

• Product Name: 5-Cyano-2,4-dibromopyrimidine
• CAS No: 1807273-32-0
• MF: C₅HBr₂N₃
• MW: 262.889538526535
• CID: 4826523
• Update Time: 2023-08-19

5-Cyano-2,4-dibromopyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-Cyano-2,4-dibromopyrimidine
• BrC1=NC=C(C(=N1)Br)C#N

• Inchi： 1S/C5HBr2N3/c6-4-3(1-8)2-9-5(7)10-4/h2H
• InChI Key： VHDRSDGZMPXAGO-UHFFFAOYSA-N
• SMILES： BrC1C(C#N)=CN=C(N=1)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 164
• XLogP3: 2
• Topological Polar Surface Area: 49.6